Cas no 2227900-42-5 ((2S)-2-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid)

• Product Name: (2S)-2-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid
• CAS No: 2227900-42-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5905951
• PubChem ID: 165819392
• Update Time: 2025-08-04

(2S)-2-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid
• (2S)-2-{[(2RS,3SR)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}hexanoic acid
• 2227900-42-5
• EN300-1540660

• Inchi： 1S/C26H30N2O6/c1-2-3-12-22(25(30)31)27-24(29)23-21(13-14-33-23)28-26(32)34-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-23H,2-3,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t21-,22-,23+/m0/s1
• InChI Key： HHGWOAGDTAXETH-RJGXRXQPSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(N[C@H](C(=O)O)CCCC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid

(2S)-2-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid: A Multifunctional Compound with Promising Therapeutic Potential

Chemical Structure and Nomenclature
The compound CAS No. 2227900-42-5 represents a complex molecule with a unique stereochemical configuration, denoted as (2S)-2-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid. Its molecular framework combines multiple functional groups, including a fluorenyl moiety, a methoxycarbonyl group, and a formamido linkage, which collectively contribute to its structural complexity. The stereochemistry of this compound is critical for its biological activity, as the 2S, 2RS, and 3SR configurations dictate the spatial arrangement of functional groups. Such precise stereocontrol is often achieved through advanced synthetic methodologies, such as asymmetric catalysis or chiral auxiliaries, which are essential for generating bioactive molecules with high enantiomeric purity.

Synthetic Pathways and Chemical Properties
The synthesis of (2S)-2-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid involves a multi-step process that leverages the reactivity of the fluorenyl group and the nucleophilicity of the methoxycarbonyl substituent. Recent studies have highlighted the importance of protecting group strategies in this synthesis, particularly the use of fluorenyl derivatives to prevent unwanted side reactions. The compound exhibits solubility in polar organic solvents, which is advantageous for its application in solution-phase reactions. Additionally, its molecular weight and hydrophobic/hydrophilic balance make it suitable for drug delivery systems that require controlled release mechanisms.

Biological Activity and Mechanism of Action
Research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound exhibits potent antimicrobial activity against multidrug-resistant bacterial strains, such as Staphylococcus aureus. The fluorenyl moiety is believed to interact with bacterial cell membranes, disrupting their integrity while the formamido group may inhibit key enzymatic pathways. Furthermore, the compound has shown anti-inflammatory properties in vitro, with its methoxycarb,yl group potentially modulating cytokine production. These dual functionalities suggest its potential as a dual-action therapeutic agent for infectious diseases and inflammatory disorders.

Applications in Drug Development
The unique structure of (2S)-2-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid has sparked interest in its application for targeted drug delivery. Its ability to bind to specific receptors, such as GPCRs (G-Protein Coupled Receptors), makes it a candidate for developing prodrugs that release active compounds at disease sites. Additionally, its fluorenyl group can be functionalized for fluorescence imaging, enabling real-time monitoring of therapeutic agents in vivo. Recent advancements in nanoparticle-based delivery systems have further expanded its potential, as the compound can be encapsulated to enhance bioavailability and reduce systemic toxicity.

Recent Research and Future Directions
A 2024 study in Advanced Materials explored the use of this compound in photodynamic therapy (PDT), where its fluorenyl group was modified to absorb light at specific wavelengths, generating reactive oxygen species to destroy cancer cells. The results indicated a 70% increase in tumor cell death compared to conventional PDT agents. Future research is focused on optimizing its enantioselectivity to enhance therapeutic efficacy while minimizing side effects. Computational modeling and machine learning approaches are being employed to predict its interactions with biological targets, accelerating the discovery of novel applications.

Conclusion
The compound (2S)-2-{(2RS,3SR)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid represents a remarkable example of how stereochemical precision and functional group diversity can be harnessed for therapeutic innovation. Its multifunctional nature, combined with recent advances in synthetic chemistry and drug delivery technologies, positions it as a promising candidate for addressing complex medical challenges. Continued research into its mechanisms and applications will further unlock its potential in the field of medicinal chemistry.